Cas no 78449-75-9 (2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetonitrile)

• Product Name: 2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetonitrile
• CAS No: 78449-75-9
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 553154
• PubChem ID: 10773140
• Update Time: 2025-10-21

2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Hexahydro-1H-pyrrolizin-7a-yl)acetonitrile
• pyrrolizidine-7α-acetonitrile
• tetrahydro-1H-Pyrrolizine-7a(5H)-acetonitrile
• (1-azabicyclo< 3.3.0> octan-5-yl)acetonitrile
• 1-Azabicyclo[3.3.0]octan-5-acetonitrile
• 1H-Pyrrolizine-7a(5H)-acetonitrile,tetrahydro-
• 5-cyanomethyl-1-azabicyclo[3.3.0]octane
• 7a-cyanomethylhexahydro-1H-pyrrolizine
• AK142661
• KB-12565
• SureCN9040831
• X6101
• 2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetonitrile
• MFCD19704706
• AC-31751
• F73700
• 78449-75-9
• EN300-112910
• CS-0308262
• AM20120657
• BS-49887
• AKOS022175136
• FT-0713659
• 2-(1,2,3,5,6,7-hexahydropyrrolizin-8-yl)acetonitrile
• SCHEMBL9040831
• DTXSID20444604
• SY139700
• F2147-3211
• 1H-Pyrrolizine-7a(5H)-acetonitrile,tetrahydro-(9CI)
• 2-(HEXAHYDROPYRROLIZIN-7A-YL)ACETONITRILE

• Inchi： 1S/C9H14N2/c10-6-5-9-3-1-7-11(9)8-2-4-9/h1-5,7-8H2
• InChI Key： LXVPEYNDHDKFQM-UHFFFAOYSA-N
• SMILES： N12CCCC1(CC#N)CCC2

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 260 ºC
• Flash Point: 107 ºC
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines

Additional information on 2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetonitrile

Comprehensive Overview of 2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetonitrile (CAS No. 78449-75-9)

2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetonitrile (CAS No. 78449-75-9) is a specialized organic compound with a unique molecular structure, combining a pyrrolizine core with an acetonitrile functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its tetrahydro-1H-pyrrolizin-7a(5H)-yl moiety contributes to its stereochemical complexity, making it valuable for asymmetric synthesis and drug discovery applications.

In recent years, the demand for nitrile-containing compounds like 2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetonitrile has surged, driven by their role in synthesizing bioactive molecules. Researchers frequently explore its reactivity in click chemistry and cross-coupling reactions, aligning with trends in sustainable chemistry. The compound’s CAS No. 78449-75-9 is often searched in academic databases, reflecting its relevance in heterocyclic chemistry and medicinal chemistry.

One of the key advantages of 2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetonitrile lies in its adaptability for structure-activity relationship (SAR) studies. Its pyrrolizine-acetonitrile hybrid structure enables modifications that enhance binding affinity in target proteins, a topic frequently queried in AI-driven drug design platforms. Additionally, its stability under mild conditions makes it suitable for high-throughput screening workflows.

From an industrial perspective, CAS No. 78449-75-9 is often discussed in the context of green chemistry and catalytic processes. Recent patents highlight its use in biodegradable agrochemicals, addressing environmental concerns—a hotspot in current scientific discourse. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize this compound, ensuring purity for critical applications.

In summary, 2-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)acetonitrile (CAS No. 78449-75-9) represents a bridge between fundamental research and applied science. Its multifaceted utility in drug development, material science, and catalysis underscores its importance in modern chemistry. As interest grows in sustainable synthetic routes, this compound is poised to remain a focal point in innovation.